Cas no 762-57-2 ([Pentafluorothio(VI)]acetaldehyde)

• Product Name: [Pentafluorothio(VI)]acetaldehyde
• CAS No: 762-57-2
• MF: C₂H₃F₅OS
• MW: 170.101637125015
• CID: 5563403
• PubChem ID: 87292012
• Update Time: 2025-05-19

[Pentafluorothio(VI)]acetaldehyde Chemical and Physical Properties

Names and Identifiers

• [Pentafluorothio(VI)]acetaldehyde
• 2-(pentafluoro-lambda6-sulfanyl)acetaldehyde
• SCHEMBL1785382
• 762-57-2
• EN300-7622193

• Inchi： 1S/C2H3F5OS/c3-9(4,5,6,7)2-1-8/h1H,2H2
• InChI Key： VNBWDRNKORYYIQ-UHFFFAOYSA-N
• SMILES： S(CC=O)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 169.98247670g/mol
• Monoisotopic Mass: 169.98247670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organosulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds

Additional information on [Pentafluorothio(VI)]acetaldehyde

Recent Advances in the Study of [Pentafluorothio(VI)]acetaldehyde (CAS: 762-57-2) and Its Applications in Chemical Biology and Medicine

The compound [Pentafluorothio(VI)]acetaldehyde (CAS: 762-57-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. This sulfur-containing fluorinated aldehyde is characterized by its pentafluorothio group, which imparts distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry and drug discovery. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and targeted drug delivery systems.

One of the most notable advancements in this area is the use of [Pentafluorothio(VI)]acetaldehyde as a precursor for the synthesis of fluorinated thiol-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of covalent inhibitors targeting cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The researchers utilized the electrophilic nature of the pentafluorothio group to achieve selective and irreversible inhibition, showcasing the compound's potential in precision medicine.

Further investigations have highlighted the role of [Pentafluorothio(VI)]acetaldehyde in the development of radiopharmaceuticals. Its ability to act as a versatile labeling agent for fluorine-18 has been exploited in positron emission tomography (PET) imaging. A recent preclinical study reported in ACS Chemical Biology illustrated its application in the synthesis of fluorinated tracers for the detection of tumor-associated biomarkers, offering improved imaging resolution and diagnostic accuracy. This underscores the compound's dual utility in both therapeutic and diagnostic modalities.

In addition to its biomedical applications, [Pentafluorothio(VI)]acetaldehyde has also been investigated for its role in materials science. A 2024 publication in Angewandte Chemie detailed its use in the fabrication of fluorinated polymers with enhanced thermal stability and chemical resistance. These materials hold promise for applications in medical devices and drug delivery systems, further expanding the compound's relevance across interdisciplinary fields.

Despite these promising developments, challenges remain in the large-scale synthesis and handling of [Pentafluorothio(VI)]acetaldehyde due to its high reactivity and potential toxicity. Ongoing research aims to optimize synthetic protocols and improve safety profiles, as highlighted in a recent review in Chemical Reviews. Collaborative efforts between academia and industry are expected to drive innovation in this area, paving the way for broader adoption in clinical and industrial settings.

In conclusion, [Pentafluorothio(VI)]acetaldehyde (CAS: 762-57-2) represents a versatile and impactful compound in chemical biology and medicine. Its applications span from drug discovery and diagnostics to materials science, reflecting its multifaceted potential. Future research will likely focus on addressing current limitations and exploring new avenues for its utilization, solidifying its position as a key player in advancing biomedical science.